Cas no 2309-08-2 (methyl (2E)-3-[4-(acetyloxy)-3-methoxyphenyl]prop-2-enoate)

• Product Name: methyl (2E)-3-[4-(acetyloxy)-3-methoxyphenyl]prop-2-enoate
• CAS No: 2309-08-2
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 912563
• PubChem ID: 5354678
• Update Time: 2025-04-19

methyl (2E)-3-[4-(acetyloxy)-3-methoxyphenyl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-[4-(acetyloxy)-3-methoxyphenyl]prop-2-enoate
• 4-acetoxy-3-methoxy-cinnamic acid methyl ester; methyl 4-acetoxy-3-methoxycinnamate; 4-Acetoxy-3-methoxy-zimtsaeure-methylester; acetylated methyl ferulate; Cinnamic acid, methyl ester, acetate; NSC16960; Acetylferulasaeure-methylester; ZINC01747863; bmse010081; AC1NS62R; Cinnamic acid, 4-hydroxy-3-methoxy-, methyl ester, acetate;
• AC1NS62R
• methyl (E)-3-(4-acetyloxy-3-methoxyphenyl)prop-2-enoate
• DTXSID50417841
• 2309-08-2
• Cinnamic acid, 4-hydroxy-3-methoxy-, methyl ester, acetate
• Methyl (2E)-3-[4-(acetyloxy)-3-methoxyphenyl]-2-propenoate #
• HLCZBCWZTSEZGB-FNORWQNLSA-N
• ferulic acid methyl ester acetate
• CHEBI:86585
• Q27159267
• methyl (E)-3-(4-acetoxy-3-methoxy-phenyl)prop-2-enoate
• NSC-16960
• ferulic acid methyl ester monoacetate
• 2-Propenoic acid, 3-[4-(acetyloxy)-3-methoxyphenyl]-, methyl ester
• Cinnamic acid, methyl ester, acetate
• NSC16960
• methyl 4-acetoxy-3-methoxycinnamate
• bmse010081

• Inchi： 1S/C13H14O5/c1-9(14)18-11-6-4-10(8-12(11)16-2)5-7-13(15)17-3/h4-8H,1-3H3/b7-5-
• InChI Key： HLCZBCWZTSEZGB-ALCCZGGFSA-N
• SMILES： COC(/C=C\C1C=C(OC)C(OC(=O)C)=CC=1)=O

Computed Properties

• Exact Mass: 250.08412
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives